Cas no 150517-80-9 (5-Isobutylisoxazole-3-carboxylic acid)

5-Isobutylisoxazole-3-carboxylic acid Properties

Names and Identifiers

• 5-Isobutylisoxazole-3-carboxylic acid
• 3-Isoxazolecarboxylicacid, 5-(2-methylpropyl)-
• 5-(2-methylpropyl)-1,2-oxazole-3-carboxylic acid
• 5-Isobutyl-isoxazole-3-carboxylic acid
• 5-isobutylisoxazole-3-carboxylic acid(SALTDATA: FREE)
• 5-isobutyl-3-isoxazolecarboxylic acid
• 3-Isoxazolecarboxylicacid,5-(2-methylpropyl)-(9CI)
• 150517-80-9
• 3-Isoxazolecarboxylic acid, 5-(2-methylpropyl)-
• SCHEMBL1128727
• DTXSID40360695
• LS-09342
• BB 0253924
• MFCD04113974
• 5-isobutylisoxazole-3-carboxylicacid
• EN300-261374
• CHMDISUDXFJSLN-UHFFFAOYSA-N
• AKOS003673446
• 5-isobutyl-isoxazole-3-carboxylic acid, AldrichCPR
• 5-isobutylisoxazole-3-carboxylic acid
• 5-(2-METHYLPROPYL)-3-ISOXAZOLECARBOXYLIC ACID
• DB-090943
• STL145044
• 5-(2-methylpropyl)-1,2-oxazole-3-carboxylic Acid
• 5-Isobutyl-3-isoxazolecarboxylic acid
• G74105
• ALBB-027250
• +Expand

• MDL： MFCD04113974
• InChIKey： CHMDISUDXFJSLN-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11NO3/c1-5(2)3-6-4-7(8(10)11)9-12-6/h4-5H,3H2,1-2H3,(H,10,11)
• SMILES： CC(C)CC1=CC(=NO1)C(=O)O

Computed Properties

• Exact Mass: 169.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 169.073893g/mol
• Heavy Atom Count: 12
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Surface Charge: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• LogP: 1.57130
• PSA: 63.33000

5-Isobutylisoxazole-3-carboxylic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

5-Isobutylisoxazole-3-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%